Nickel boride (Ni2B)

• InChI: InChI=1S/B.2Ni
• InChI Key: WRLJWIVBUPYRTE-UHFFFAOYSA-N
• Canonical SMILES: [B]=[Ni].[Ni]
• Molecular Formula: BNi2
• Molecular Weight: 128.20 g/mol
• Physical Description: Gray granules; Insoluble in water; [MSDSonline]
• CAS No.: 12007-01-1

Description

Nickel boride (Ni2B) is a chemical compound composed of nickel and boron. It is commonly used as a catalyst in organic chemistry due to its effectiveness in hydrogenation reactions. Nickel boride is typically obtained as a black, granular powder and is known for its stability in dry air but reactivity in humid conditions .

Mechanism of Action

Target of Action

Nickel Boride (Ni2B) is primarily used as a catalyst in various chemical reactions . It has been found to be more active for the hydrogenation reaction than RANEY® nickel . The compound’s primary targets are therefore the reactants in these chemical reactions, where it acts to increase the rate of reaction .

Mode of Action

Ni2B interacts with its targets by providing a surface for the reactants to adsorb onto, thereby lowering the activation energy required for the reaction . This facilitates the breaking and forming of bonds in the reactants, leading to the formation of the products of the reaction .

Biochemical Pathways

The specific biochemical pathways affected by Ni2B depend on the nature of the reaction it is catalyzing. For example, in hydrogenation reactions, Ni2B facilitates the addition of hydrogen to other molecules . This can affect various biochemical pathways, particularly those involving the synthesis or breakdown of complex organic molecules .

Pharmacokinetics

It is insoluble in water, aqueous base, and most organic solvents , which would limit its absorption and distribution in biological systems

Result of Action

The result of Ni2B’s action is the acceleration of the chemical reactions it catalyzes. By providing a surface for reactants to adsorb onto, it lowers the activation energy of the reaction, leading to an increased rate of reaction . This can result in more efficient synthesis or breakdown of complex molecules in the reactions it is involved in .

Action Environment

The action of Ni2B can be influenced by various environmental factors. For example, the presence of other substances in the reaction mixture can affect the catalyst’s activity . Additionally, factors such as temperature and pressure can also influence the rate of the catalyzed reactions .

Biochemical Analysis

Biochemical Properties

Nickel boride is widely used as a catalyst in organic chemistry . It is known to interact with various biomolecules to facilitate chemical reactions. The specific enzymes, proteins, and other biomolecules it interacts with are not well-defined .

Cellular Effects

Nickel boride nanoparticles have been studied for their effects on human pulmonary alveolar epithelial cells . The compound was found to affect microtubule regulation, centrosome organization, and phosphoprotein synthesis .

Molecular Mechanism

It is known to be used as a catalyst in various chemical reactions . It is also used to develop a greener and facile reduction of organic azides .

Temporal Effects in Laboratory Settings

Nickel boride is typically prepared in situ and used immediately due to its reactivity . Over time, it slowly reacts with water to form nickel hydroxide Ni(OH)2 .

Metabolic Pathways

It is primarily known for its role as a catalyst in chemical reactions .

Preparation Methods

Nickel boride can be synthesized through various methods. One common method involves reacting a nickel (II) salt, such as nickel chloride, nickel sulfate, nickel nitrate, or nickel acetate, with sodium borohydride in an alkaline aqueous solution. The reaction produces nickel boride as a fine, black granular powder . Another method involves heating sodium borohydride with powdered nickel metal at high temperatures (up to 670°C) in a closed vessel, which results in the formation of nickel boride along with other borides .

Chemical Reactions Analysis

Nickel boride undergoes several types of chemical reactions, including:

Oxidation: Nickel boride reacts with oxygen to form nickel oxide and boron oxide.

Reduction: It can act as a reducing agent in various chemical reactions.

Substitution: Nickel boride can participate in substitution reactions where it replaces other elements or groups in a compound.

Hydrolysis: In the presence of water, nickel boride can hydrolyze to form nickel hydroxide and boric acid

Common reagents used in these reactions include oxygen, hydrogen, and water. The major products formed from these reactions are nickel oxide, boron oxide, nickel hydroxide, and boric acid .

Scientific Research Applications

Nickel boride has a wide range of scientific research applications, including:

Catalysis: It is widely used as a catalyst in hydrogenation reactions, where it helps in the addition of hydrogen to various organic compounds

Electrocatalysis: Nickel boride is used in electrocatalytic applications, such as the oxygen evolution reaction (OER) and hydrogen evolution reaction (HER), due to its high catalytic activity and stability.

Material Science: It is used in the synthesis of advanced materials with unique properties, such as high hardness and thermal stability.

Chemical Sensing: Nickel boride is employed in the development of chemical sensors due to its sensitivity to various chemical species.

Comparison with Similar Compounds

Nickel boride is often compared with other similar compounds, such as:

Raney Nickel: Both nickel boride and Raney nickel are used as hydrogenation catalysts.

Cobalt Boride: Similar to nickel boride, cobalt boride is used as a catalyst in hydrogenation reactions.

Iron Boride: Iron boride is another boride compound used in catalysis.

Nickel boride’s uniqueness lies in its high catalytic activity, stability, and versatility in various chemical reactions and applications .

Biological Activity

Nickel boride (Ni2B) is an intermetallic compound that has garnered attention for its catalytic properties, particularly in organic synthesis and hydrogenation reactions. Recent studies have also begun to explore its biological activity, including its potential interactions with biological systems and implications for health and safety. This article presents a comprehensive overview of the biological activity of Ni2B, highlighting its biochemical properties, cellular effects, and relevant case studies.

Overview of Nickel Boride

Nickel boride is typically synthesized through the reaction of nickel salts (e.g., nickel chloride) with reducing agents like sodium borohydride. The compound is characterized by its stability in dry air and reactivity in humid conditions. Its primary function in chemical processes is as a catalyst, facilitating various reactions by lowering activation energy.

Nickel boride exhibits several biochemical properties that are significant for its catalytic role:

• Catalytic Activity : Ni2B is known to catalyze hydrogenation reactions effectively, which involves the addition of hydrogen to unsaturated organic compounds. This property makes it valuable in organic synthesis.
• Interactions with Biomolecules : Although specific interactions with enzymes and proteins are not well-defined, Ni2B has been shown to facilitate reactions involving various biomolecules.

Cellular Effects

Recent research has indicated that nickel boride nanoparticles can influence cellular activity:

• Gene Expression Changes : A study utilizing microarray analysis revealed that exposure to Ni2B nanoparticles resulted in significant changes in gene expression, with over 693 genes showing altered expression levels (fold change ≥ 2) across a probe set of 40,000 genes. This suggests potential impacts on cellular pathways and functions .
• Effects on Lung Cells : Nickel boride nanoparticles have been studied for their effects on human pulmonary alveolar epithelial cells, indicating possible implications for respiratory health.

Mechanistic Insights

The mechanism of action for nickel boride in biological systems is still under investigation. However, it appears to involve:

• Catalytic Mechanisms : Ni2B's role as a catalyst may extend to biochemical reactions where it facilitates the transfer of electrons or the addition of functional groups to biomolecules.
• Cellular Uptake : The uptake of nickel boride nanoparticles into cells may lead to cytotoxic effects or modulation of metabolic pathways due to the release of nickel ions .

1. Gene Expression Analysis

A notable study assessed the impact of Ni2B nanoparticles on human cells, revealing extensive changes in gene expression linked to stress responses and metabolic processes. The findings suggest that nickel boride can significantly alter cellular behavior, potentially leading to adverse effects depending on concentration and exposure duration .

2. Safety Assessments

Safety assessments have indicated that while nickel boride can act as a reducing agent in various reactions, it poses health risks if inhaled or ingested. It can irritate skin and eyes and may lead to more severe health issues upon prolonged exposure .

Comparative Analysis of Nickel Boride Synthesis Methods

Method	Characteristics	Yield (%)	Purity Level	Notes
Solid-State Synthesis	Uses NiCl₂ and NaBH₄ under mild conditions	79	High	Effective for producing phase-pure Ni2B nanocrystals
In Situ Reaction	Reacts nickel salts with sodium borohydride	Variable	Moderate	Composition varies based on preparation method
Reverse Micelles	Employs surfactants for nanoparticle formation	High	Variable	Results in mixed compositions depending on environment

Future Directions

Research into the biological activity of nickel boride is still evolving. Future studies should focus on:

• Detailed Mechanistic Studies : Understanding the exact biochemical pathways affected by Ni2B will be crucial for assessing its safety and efficacy in biomedical applications.
• Long-term Toxicological Studies : Investigating chronic exposure effects will help clarify potential health risks associated with nickel boride nanoparticles.
• Applications in Biomedicine : Exploring therapeutic applications where Ni2B could serve as a drug delivery system or therapeutic agent.